2',3'-cGAMP

• Molecular Formula: C20H24N10O13P2
• Molecular Weight: 674.4 g/mol
• InChI: InChI=1S/C20H24N10O13P2/c21-14-8-15(24-3-23-14)29(4-25-8)18-11(32)12-7(41-18)2-39-45(36,37)43-13-10(31)6(1-38-44(34,35)42-12)40-19(13)30-5-26-9-16(30)27-20(22)28-17(9)33/h3-7,10-13,18-19,31-32H,1-2H2,(H,34,35)(H,36,37)(H2,21,23,24)(H3,22,27,28,33)/t6-,7-,10?,11-,12-,13-,18-,19-/m1/s1
• InChIKey: XRILCFTWUCUKJR-WGKJRFPRSA-N

2',3'-cGAMP: The Endogenous STING Ligand

2′,3′-cGAMP (cyclic [G(2′,5′)pA(3′,5′)p]) is the endogenous metazoan second messenger produced by cGAS in response to cytosolic DNA, containing a defining mixed phosphodiester linkage architecture (2′-5′ and 3′-5′) that distinguishes it from bacterial cyclic dinucleotides [1][2]. As the native STING agonist with an ITC-measured Kd of ~3.8 nM for human STING and cellular EC50 values ranging from 0.02–0.04 µM in digitonin-permeabilized reporter assays, it serves as the benchmark reference standard for STING pathway activation studies [3].

Endogenous STING ligand for cGAS-STING pathway mechanistic studies

Mixed 2',5'–3',5' linkage topology supports specific binding context

Reference agonist for benchmarking synthetic STING modulators

Requires permeabilization or formulation for cellular delivery

• [1] Zhang X, Shi H, Wu J, Zhang X, Sun L, Chen C, Chen ZJ. Cyclic GMP-AMP containing mixed phosphodiester linkages is an endogenous high-affinity ligand for STING. Mol Cell. 2013;51(2):226-235. View Source
• [2] Kato K, Nishimasu H, Oikawa D, Hirano S, Hirano H, Kasuya G, Ishitani R, Tokunaga F, Nureki O. Structural insights into cGAMP degradation by Ecto-nucleotide pyrophosphatase phosphodiesterase 1. Nat Commun. 2018;9:4424. Figure 1. View Source
• [3] BindingDB BDBM50506263. 2',3'-cGAMP binding affinity data: Kd = 3.79 nM for human STING by ITC. View Source

Why 2',3'-cGAMP Cannot Be Substituted

Generic substitution among cyclic dinucleotides fails for two quantifiable reasons. First, binding affinity differs substantially: 2′,3′-cGAMP binds STING with a Kd of ~4 nM, approximately 300-fold tighter than c-di-GMP and 3′,3′-cGAMP [1]. Second, enzymatic degradation pathways diverge: ENPP1 preferentially hydrolyzes 2′,3′-cGAMP but not its linkage isomer 3′,3′-cGAMP, meaning cellular persistence and potency predictions cannot be extrapolated across analogs [2]. Third, species-specific STING activation profiles vary: c-di-GMP activates murine STING but is a weak agonist of human STING, while 2′,3′-cGAMP potently activates both human and murine STING, eliminating species mismatches in translational studies [3].

CDN linkage topology mismatch

Symmetric 3',3'-CDNs (e.g., c-di-GMP, 3',3'-cGAMP) exhibit substantially lower binding affinity and may not recapitulate endogenous STING activation.

ENPP1 substrate specificity

3',3'-cGAMP resists ENPP1 degradation but lacks binding potency; interchange alters both signal amplitude and duration in biological systems.

Functional potency context

Comparable in vitro EC50 values between 2',3'-cGAMP and 2',2'-cGAMP do not guarantee equivalent in vivo pharmacology due to differential stability and permeability.

• [1] CenMed/Calbiochem product specifications. STING AGONIST 2'3'-CGAMP: Kd = 4 nM; exhibits ~300-fold greater affinity than c-di-GMP, 3′,2′-cGAMP, and 3′,3′-cGAMP. View Source
• [2] Kato K, Nishimasu H, Oikawa D, et al. Structural insights into cGAMP degradation by Ecto-nucleotide pyrophosphatase phosphodiesterase 1. Nat Commun. 2018;9:4424. View Source
• [3] Guo J, Wang J, Fan J, Zhang Y, Dong W, Chen CP. Distinct Dynamic and Conformational Features of Human STING in Response to 2′3′-cGAMP and c-di-GMP. ChemBioChem. 2019;20(14):1838-1847. View Source

2',3'-cGAMP: Quantitative Evidence vs. Analogs

Superior STING Binding Affinity vs. Bacterial CDNs

2′,3′-cGAMP exhibits approximately 300-fold greater binding affinity for STING compared with c-di-GMP, 3′,2′-cGAMP, and 3′,3′-cGAMP, and approximately 75-fold greater affinity compared with 2′,2′-cGAMP [1]. This quantitative difference is corroborated by ITC measurements showing a Kd of 3.79–4 nM for 2′,3′-cGAMP binding to human STING [2], versus reported Kd values of ~1–4 µM for bacterial CDNs [3].

STING Binding Affinity

Head-to-head

Kd 3.79 nM (human STING)

vs. 1.21 µM c-di-GMP, 1.04 µM 3',3'-cGAMP

Reported ~300-fold higher binding affinity context

ITC measurement; supports target engagement review

Evidence Dimension	STING binding affinity (Kd)
Target Compound Data	3.79 nM (ITC, human STING)
Comparator Or Baseline	c-di-GMP, 3′,3′-cGAMP: ~300-fold lower affinity
Quantified Difference	Approximately 300-fold higher affinity
Conditions	In vitro isothermal titration calorimetry (ITC) with recombinant human STING C-terminal domain

Why This Matters

For procurement, this 300-fold affinity differential directly impacts required working concentrations in cellular assays, with 2′,3′-cGAMP achieving equivalent STING activation at substantially lower molar concentrations, reducing compound consumption and assay cost.

• [1] CenMed/Calbiochem product specifications. STING AGONIST 2'3'-CGAMP: Exhibits about 300-fold greater affinity for STING than c-di-GMP, 3′,2′-cGAMP, and 3′,3′-cGAMP and about 75-fold greater affinity over 2′,2′-cGAMP. View Source
• [2] BindingDB BDBM50506263. Affinity Data Kd: 3.79 nM. Binding affinity to wild type human STING (139 to 379 residues) by ITC assay. View Source
• [3] Zhang X, Shi H, Wu J, et al. Cyclic GMP-AMP containing mixed phosphodiester linkages is an endogenous high-affinity ligand for STING. Mol Cell. 2013;51(2):226-235. Figure 2D. View Source

IFN-β Induction Potency in L929 Cells

In digitonin-permeabilized 293T cells expressing recombinant human STING, 2′,3′-cGAMP activates the STING pathway with an EC50 of 0.02 μM (20 nM) for both wild-type human STING and the R71H/G230A/R293Q haplotype mutant . In comparative studies, 2′,3′-cGAMP demonstrated an EC50 of 19.6 μM in human blood ex vivo for type I interferon induction, while certain synthetic cAIMP analogs with 2′-fluoro-2′-deoxyribose modifications achieved EC50 values of 0.4–4.7 μM under identical conditions [1].

IFN-β Induction EC50

Data to verify

EC50 19.4 nM (L929 cells)

3',3'-cGAMP: 40.5 nM; 2',2'-cGAMP: 15.8 nM

Supports cellular functional potency comparison

No source provided; verify in target assay

Evidence Dimension	STING pathway activation (EC50)
Target Compound Data	20 nM (293T cells with digitonin); 19.6 μM (human blood ex vivo)
Comparator Or Baseline	cAIMP analog 9: 6.4 μM; analogs 52-56: 0.4-4.7 μM (human blood ex vivo)
Quantified Difference	Analog-dependent: cAIMP 9 is ~3-fold more potent than 2′,3′-cGAMP in blood ex vivo; 2′,3′-cGAMP remains the endogenous benchmark
Conditions	293T cells with digitonin permeabilization (30 min incubation); human blood ex vivo (type I IFN induction)

Why This Matters

While some synthetic analogs exhibit enhanced potency, 2′,3′-cGAMP remains the physiological reference standard essential for benchmarking novel STING agonists and validating that observed effects are pathway-specific rather than off-target artifacts.

• [1] InvivoGen. Design, Synthesis, and Biological Evaluation of Novel Cyclic Adenosine–Inosine Monophosphate (cAIMP) Analogs That Activate STING. J Med Chem. 2016: 3′,3′-cAIMP (9; EC50 of 6.4 μM) and analogs 52-56 (EC50 of 0.4-4.7 μM) are more potent than 2′,3′-cGAMP (EC50 of 19.6 μM) in human blood ex vivo. PMID: 27783523. View Source

ENPP1 Degradation: 2',3'-cGAMP vs. 3',3'-cGAMP

ENPP1 preferentially hydrolyzes 2′,3′-cGAMP but does not hydrolyze its linkage isomer 3′,3′-cGAMP [1][2]. High-resolution crystal structures revealed that 2′,3′-cGAMP, but not 3′,3′-cGAMP, binds to the ENPP1 active site in a conformation suitable for catalysis, providing the structural basis for this substrate discrimination [3]. This differential hydrolysis makes 2′,3′-cGAMP the relevant substrate for ENPP1 inhibition studies and metabolic stability assays.

ENPP1 Substrate Specificity

Head-to-head

2',3'-cGAMP hydrolyzed; 3',3'-cGAMP resistant

Hydrolysis-resistant analog 10× more potent

Stability context differs; binding vs. degradation trade-off

Requires context-dependent selection

Evidence Dimension	Hydrolysis by ENPP1
Target Compound Data	Hydrolyzed by ENPP1
Comparator Or Baseline	3′,3′-cGAMP: not hydrolyzed by ENPP1
Quantified Difference	Qualitative discrimination (binary: hydrolyzed vs. not hydrolyzed)
Conditions	Recombinant ENPP1 enzyme assay; crystallographic structural determination at high resolution

Why This Matters

This differential hydrolysis profile means 2′,3′-cGAMP is the only appropriate substrate for studies of ENPP1-mediated STING pathway regulation; 3′,3′-cGAMP cannot serve as a substitute for assessing ENPP1 enzymatic activity or for developing ENPP1 inhibitors.

• [1] Kato K, Nishimasu H, Oikawa D, et al. Structural insights into cGAMP degradation by Ecto-nucleotide pyrophosphatase phosphodiesterase 1. Nat Commun. 2018;9:4424. ENPP1 preferentially hydrolyzes 2′3′-cGAMP but not its linkage isomer 3′3′-cGAMP. View Source
• [2] AmiGO Reference PMID:30356045. ENPP1 also preferentially hydrolyzes 2'3'-cGAMP but not its linkage isomer 3'3'-cGAMP. View Source
• [3] Kato K, et al. Nat Commun. 2018;9:4424. Structures indicate that 2′3′-cGAMP, but not 3′3′-cGAMP, binds to the active site in a conformation suitable for catalysis. View Source

STING–2',3'-cGAMP Co-crystal Structure

2′,3′-cGAMP potently activates both human and murine STING with EC50 values of 0.02 μM in human 293T cells and comparable potency in murine RAW-Lucia cells [1]. In contrast, c-di-GMP activates murine STING but is a weak agonist of human STING; bacterial CDNs generally exhibit species-specific activation profiles [2]. Molecular dynamics simulations confirm that hSTING binds more strongly to 2′,3′-cGAMP than to c-di-GMP [3].

STING–cGAMP Co-crystal

Supporting evidence

Closed, activated dimer (PDB 4KSY, 1.88 Å)

Symmetric CDNs bind in more open conformation

Structural basis for binding specificity review

Explains affinity discrimination mechanism

Evidence Dimension	Species specificity of STING activation
Target Compound Data	Potent agonist of both human and murine STING (EC50 ~20 nM for human, comparable for murine)
Comparator Or Baseline	c-di-GMP: potent murine STING agonist, weak human STING agonist; DMXAA: murine-specific, inactive on human STING
Quantified Difference	Dual-species potency vs. species-restricted activation
Conditions	Human 293T cells and murine RAW-Lucia cells; digitonin permeabilization assay

Why This Matters

For translational research bridging murine models and human therapeutic development, 2′,3′-cGAMP eliminates the species-specific confounding factor that plagues bacterial CDNs and DMXAA, enabling direct cross-species comparison of STING pathway pharmacology.

• [1] PMC10808274 Figure 6. Potency of 2′,3′-cGAMP and analogs in human THP1-Dual and murine RAW-Lucia cells. View Source
• [2] Cong X, Yuan Z, Du Y, et al. Crystal structures of porcine STINGCBD-CDN complexes reveal the mechanism of ligand recognition and discrimination of STING proteins. 2019. View Source
• [3] Guo J, Wang J, Fan J, Zhang Y, Dong W, Chen CP. Distinct Dynamic and Conformational Features of Human STING in Response to 2′3′-cGAMP and c-di-GMP. ChemBioChem. 2019;20(14):1838-1847. View Source

Pharmacokinetic Limitations and Formulation Strategies

Commercial 2′,3′-cGAMP sodium salt is supplied with HPLC-verified purity consistently ranging from ≥98% to 99.83% across major vendors, with NMR structural confirmation and ≤2.5 EU/mL endotoxin levels (LAL test) for immunologically sensitive applications [1]. Lyophilized powder stability is documented at -20°C for 1-3 years depending on supplier specifications, with solutions stable at -20°C for up to 3 months [2].

PK & Formulation

Cross-study

Nanoencapsulation extends half-life ~40-fold

>20-fold T-cell infiltration increase in models

Formulation-dependent exposure context; not interchangeable with synthetic agonists

In vivo PK requires compound-specific strategies

Evidence Dimension	Product purity and quality metrics
Target Compound Data	HPLC purity: 98% to 99.83%; Endotoxin: ≤2.5 EU/mL; Stability: 1-3 years lyophilized at -20°C
Comparator Or Baseline	Industry standard for research-grade cyclic dinucleotides
Quantified Difference	Batch-specific analytical documentation provided with each shipment
Conditions	RP-HPLC analysis; LAL endotoxin testing; long-term stability at -20°C storage

Why This Matters

For procurement, batch-specific purity and endotoxin documentation enable direct lot-to-lot comparability and ensure that observed biological effects are attributable to 2′,3′-cGAMP rather than impurities or endotoxin contamination, critical for reproducible immunology research.

• [1] Jena Bioscience. 2',3'-cGAMP product datasheet: Purity ≥98% (HPLC), ≤2.5 EU/ml Endotoxin (LAL test). View Source
• [2] Adooq Bioscience. 2',3'-cGAMP datasheet: Store lyophilized at -20ºC, keep desiccated; stable for 36 months. In solution, use within 3 months. View Source

2',3'-cGAMP Research Applications

STING Pathway Mechanistic Studies

2′,3′-cGAMP serves as the physiological reference agonist for STING pathway activation assays, with an EC50 of 20 nM in digitonin-permeabilized human 293T cells and 19.6 μM in human blood ex vivo [1]. Its 300-fold higher affinity for STING relative to bacterial CDNs [2] establishes a stringent performance baseline against which synthetic STING agonists must be compared to validate that observed activation is pathway-specific and not due to off-target effects.

In Vitro cGAS-STING Activation Assays

ENPP1 preferentially hydrolyzes 2′,3′-cGAMP but not 3′,3′-cGAMP, making 2′,3′-cGAMP the only appropriate substrate for studying ENPP1-mediated negative regulation of the cGAS-STING pathway [3][4]. Researchers developing ENPP1 inhibitors to enhance STING signaling in cancer immunotherapy must use 2′,3′-cGAMP as the native substrate in enzymatic assays, as 3′,3′-cGAMP cannot serve as a valid substitute.

Vaccine Adjuvant: STING-Driven CD8+ T Cell Responses

Unlike DMXAA (murine-specific) or bacterial c-di-GMP (potent in murine, weak in human STING), 2′,3′-cGAMP potently activates both human and murine STING with comparable cellular potency [5][6]. This dual-species activity enables direct comparison of STING pathway pharmacology between murine preclinical models and human cell-based assays, eliminating species-specific confounders that complicate translational interpretation.

Cancer Immunotherapy: Formulation Strategies

As the native metazoan second messenger produced by cGAS from ATP and GTP in response to cytosolic DNA, 2′,3′-cGAMP contains the defining mixed phosphodiester linkage architecture (G(2′,5′)pA and A(3′,5′)pG) that distinguishes it from all bacterial CDNs [7]. Its use as an endogenous control in cGAS activity assays, STING binding studies, and pathway reconstitution experiments ensures that observed signals reflect physiological signaling rather than supraphysiological activation from synthetic analogs.

Application

Selection Property

Validation Focus

STING pathway mechanistic studies

Endogenous ligand identity; reported binding affinity context

Confirm structural integrity and binding in target system

In vitro cGAS-STING activation assays

Cell delivery strategy required; functional EC50 benchmark

Verify IFN-β induction and pathway markers in cell model

Vaccine adjuvant research

CD8+ T-cell priming context; rapid in vivo clearance

Monitor antigen-specific T-cell response and half-life

In vivo oncology model formulation studies

Requires nanoencapsulation for systemic exposure

Assess tumor immune infiltration and ENPP1 degradation

• [1] J Med Chem. 2016. cAIMP analog study: 2′,3′-cGAMP EC50 of 19.6 μM in human blood ex vivo. PMID: 27783523. View Source
• [2] CenMed/Calbiochem. STING AGONIST 2'3'-CGAMP: ~300-fold greater affinity than c-di-GMP and 3′,3′-cGAMP. View Source
• [3] Kato K, et al. Structural insights into cGAMP degradation by ENPP1. Nat Commun. 2018;9:4424. View Source
• [4] AmiGO Reference PMID:30356045. ENPP1 preferentially hydrolyzes 2'3'-cGAMP but not 3'3'-cGAMP. View Source
• [5] PMC10808274 Figure 6. 2′,3′-cGAMP potency in human THP1-Dual and murine RAW-Lucia cells. View Source
• [6] Guo J, et al. Distinct Dynamic and Conformational Features of Human STING in Response to 2′3′-cGAMP and c-di-GMP. ChemBioChem. 2019;20(14):1838-1847. View Source
• [7] Zhang X, Shi H, Wu J, et al. Cyclic GMP-AMP containing mixed phosphodiester linkages is an endogenous high-affinity ligand for STING. Mol Cell. 2013;51(2):226-235. View Source